![molecular formula C11H20N2O2 B1339535 cis-8-Boc-3,8-diazabicyclo[4.2.0]octane CAS No. 370881-00-8](/img/structure/B1339535.png)
cis-8-Boc-3,8-diazabicyclo[4.2.0]octane
Overview
Description
Cis-8-Boc-3,8-diazabicyclo[4.2.0]octane (cis-8-Boc-DBO) is an organic compound used in a variety of scientific research applications. It is a bicyclic compound that has two nitrogen atoms and two oxygen atoms in its structure. It is a colorless solid and can be easily synthesized from commercially available starting materials. This compound is used in various biochemical, physiological and laboratory experiments due to its unique properties.
Scientific Research Applications
Synthesis and Structural Studies
Compounds like 3,4-diazabicyclo[4.3.0]non-2-ene and N,N'-azo-3-azabicyclo[3.3.0]octane have been synthesized through the oxidation of N-amino-3-azabicyclo[3.3.0]octane, providing insights into the structural configurations of such bicyclic junctions. These studies include detailed NMR and X-ray crystal structure analyses to establish cis—trans configurations, contributing significantly to the field of organic chemistry and molecular structure understanding (Delalu et al., 1999).
Process Development for Analogues
Research has also focused on developing improved and scalable processes for synthesizing diazabicyclo[3.2.1]octane analogues. These processes have led to the production of a diversity of scaffolds, demonstrating the compound's versatility in synthetic organic chemistry (Huang & Teng, 2011).
Conformational and Molecular Mechanics Studies
Conformational analysis by molecular mechanics and NMR spectroscopy of diazabicyclo[3,2,1] octanes and related compounds has provided valuable insights into their molecular conformations. Such studies have implications for understanding the structural basis of their reactivity and potential pharmacological activities (Toma et al., 1992).
Use in Organic Synthesis
Compounds like 1,4-diazabicyclo[2.2.2]octane (DABCO) have found widespread use as catalysts in various organic transformations. DABCO's role as an inexpensive, eco-friendly, and highly reactive base catalyst showcases its utility in synthesizing a range of organic products with high yields and selectivity, highlighting the broader chemical family's versatility in synthetic applications (Baghernejad Bita, 2010).
Safety and Hazards
properties
IUPAC Name |
tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-12-6-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITVHTQLHEQGQNG-IUCAKERBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2C1CNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]2[C@@H]1CNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60582690 | |
Record name | tert-Butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60582690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
370881-00-8 | |
Record name | tert-Butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60582690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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